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Compound of Interest

Compound Name: 6-Chloro-4-methylpicolinaldehyde

Cat. No.: B11919413

Get Quote

Executive Summary: Immediate Action Card
This guide defines the authoritative protocols for the disposal of 6-Chloro-4-
methylpicolinaldehyde, a halogenated pyridine derivative commonly used as a

pharmaceutical building block.

Critical Safety Directive:

Primary Hazard: Skin/Eye Irritant; Potential Acute Toxicity (Oral); Aquatic Toxicity.

Disposal Class:Halogenated Organic Waste.

Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers (e.g.,

Nitric Acid, Peroxides) due to the aldehyde functionality.

Immediate Spill Action: Isolate area

Don PPE (Nitrile gloves, Goggles, Lab Coat)

Absorb/Sweep
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Place in Halogenated Waste Container.

Chemical Profile & Hazard Assessment
Effective disposal requires precise identification to prevent cross-contamination of waste

streams.

Parameter Technical Specification

Chemical Name 6-Chloro-4-methylpicolinaldehyde

CAS Number 1060804-70-7

Molecular Formula C₇H₆ClNO

Molecular Weight 155.58 g/mol

Physical State Solid (typically off-white to yellow powder)

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

DMSO); poorly soluble in water.[1][2]

Reactivity Class

Aldehyde: Susceptible to oxidation to carboxylic

acid. Halogenated Pyridine: Stable ring,

resistant to biodegradation.

GHS Hazard Classification (Self-Validating Check): Before handling, verify the container label

for the following pictograms:

Warning (Exclamation Mark): H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[3][4] Irrit.).

Environment (Tree/Fish): H411/H412 (Toxic to aquatic life) — Assume this for all chlorinated

pyridines.

Waste Characterization & Segregation Strategy
The causality of disposal accidents often lies in improper segregation. This compound

possesses two distinct functional groups (Aldehyde + Chlorinated Ring) that dictate its waste

stream.
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The "Why" Behind the Protocol
Halogen Content: The chlorine atom at the 6-position mandates this be treated as

Halogenated Waste. Mixing this with non-halogenated solvents (e.g., Acetone, Methanol)

increases disposal costs significantly and complicates incineration.

Aldehyde Reactivity: Aldehydes are reducing agents. Mixing this waste with strong oxidizers

(Chromic acid, Permanganates) can generate heat and pressure, risking container rupture.

Incompatibility Matrix
Incompatible Class Risk Factor Action

Strong Oxidizers
Exothermic oxidation; Fire

hazard.

SEGREGATE STRICTLY.

Never add to "Oxidizing

Waste" bins.

Strong Bases

Cannizzaro reaction

(disproportionation);

Polymerization.

Keep separate from caustic

waste streams.

Acids
Potential for

protonation/solubilization.

Compatible with general acidic

organic waste, but neutral is

preferred.

Step-by-Step Disposal Protocols
Scenario A: Routine Solid Waste (Excess Reagent)
Applicable for: Expired chemicals, weighing boat residues, contaminated solids.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar.

Labeling: Affix a hazardous waste label.

Constituents: "6-Chloro-4-methylpicolinaldehyde (Solid)".

Hazard Checkbox: Check "Toxic" and "Irritant".
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Transfer:

Work inside a chemical fume hood to prevent inhalation of dust.

Transfer solid directly into the container.

Do not dissolve in solvent solely for disposal (this increases waste volume unnecessarily).

Closure: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in the same

bin).

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Applicable for: Solutions in DCM, Chloroform, Ethyl Acetate, etc.

Stream Identification:

If solvent is halogenated (DCM, Chloroform): Halogenated Organic Waste.

If solvent is non-halogenated (Ethyl Acetate, Methanol): Halogenated Organic Waste (The

presence of the solute contaminates the entire stream).

pH Check: Ensure the solution is Neutral (pH 6-8). If the reaction involved acids/bases,

neutralize carefully before adding to the waste carboy to prevent gas evolution.

Transfer: Funnel into the approved "Halogenated Waste" carboy (typically Safety Red or

Yellow cans with flame arrestors).

Scenario C: Spill Cleanup Protocol
For spills < 50g/50mL inside a fume hood.

Isolate: Stop work. Close hood sash partially to increase face velocity.

PPE: Double nitrile gloves, lab coat, safety goggles.

Containment:
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Solid Spill: Cover with wet paper towels to prevent dust dispersion. Scoop up carefully.

Liquid Spill: Surround with absorbent pads or vermiculite.

Decontamination: Wipe the surface with a soap/water solution.

Disposal: Place all cleanup materials (gloves, pads, scoop) into a heavy-duty plastic bag,

seal, and place in the Solid Hazardous Waste bin.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical decision path for disposing of 6-Chloro-4-
methylpicolinaldehyde to ensure compliance and safety.
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Waste Generation:
6-Chloro-4-methylpicolinaldehyde

Physical State?

Solid Waste
(Powder, contaminated gloves)

Solid

Liquid Waste
(Dissolved in solvent)

Solution

Spill Scenario? Solvent Type?

Halogenated Solvent
(DCM, CHCl3)

Contains Halogens

Non-Halogenated
(EtOAc, MeOH)

No Halogens

Halogenated Organic Waste Carboy
(High Temp Incineration Stream)

Contaminated by
Chlorinated Solute

Solid Hazardous Waste Bin
(Label: Toxic/Irritant)

No (Routine) Absorb/Sweep -> Bag -> Solid Waste

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Chloro-4-methylpicolinaldehyde waste streams.

Note that liquid solutions default to the Halogenated stream regardless of the solvent due to the

solute's chlorine content.

Regulatory Compliance & Documentation
Compliance is not optional.[5] Adhere to the following regulatory frameworks:

RCRA (Resource Conservation and Recovery Act):
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While 6-Chloro-4-methylpicolinaldehyde is not explicitly P-listed or U-listed, it must be

characterized.

Characteristic Waste: If dissolved in a flammable solvent (Flash point < 60°C), code as

D001 (Ignitable).

Toxic Constituents: Due to the halogenated nature, the ultimate disposal method

(Incineration) is required to prevent environmental persistence.

Labeling Requirements:

Full chemical name (No abbreviations).

Start date of accumulation.

Hazard warnings (e.g., "Toxic", "Irritant").[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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